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molecular formula C9H14F3N3O B8680695 1-(4-Azetidin-3-yl-piperazin-1-yl)-2,2,2-trifluoro-ethanone

1-(4-Azetidin-3-yl-piperazin-1-yl)-2,2,2-trifluoro-ethanone

Cat. No. B8680695
M. Wt: 237.22 g/mol
InChI Key: NIKZMPSTOUQDQL-UHFFFAOYSA-N
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Patent
US08415341B2

Procedure details

To a solution of 1-[4-(1-benzhydryl-azetidin-3-yl)-piperazin-1-yl]-2,2,2-trifluoro-ethanone (2.11 g, 5.23 mmol) in CH2Cl2 (60 mL) was added 1-chloroethyl chloroformate (2.0 mL, 18.35 mmol) at 0° C. under N2. The resulting mixture was stirred at 0° C. for 90 min and then methanol (4 mL) was added. The resulting mixture was refluxed for 1 h. Upon cooling, diethyl ether (50 mL) was added to the mixture. The resulting solid was collected by filtration and dried to yield the title compound, which was used in the next reaction without further purification. MS m/z (M+H+) 238.1.
Name
1-[4-(1-benzhydryl-azetidin-3-yl)-piperazin-1-yl]-2,2,2-trifluoro-ethanone
Quantity
2.11 g
Type
reactant
Reaction Step One
Name
1-chloroethyl chloroformate
Quantity
2 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
60 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
4 mL
Type
reactant
Reaction Step Two
Name
diethyl ether
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
C([N:14]1[CH2:17][CH:16]([N:18]2[CH2:23][CH2:22][N:21]([C:24](=[O:29])[C:25]([F:28])([F:27])[F:26])[CH2:20][CH2:19]2)[CH2:15]1)(C1C=CC=CC=1)C1C=CC=CC=1.ClC(OC(Cl)C)=O.CO.C(OCC)C>C(Cl)Cl>[NH:14]1[CH2:15][CH:16]([N:18]2[CH2:19][CH2:20][N:21]([C:24](=[O:29])[C:25]([F:26])([F:27])[F:28])[CH2:22][CH2:23]2)[CH2:17]1

Inputs

Step One
Name
1-[4-(1-benzhydryl-azetidin-3-yl)-piperazin-1-yl]-2,2,2-trifluoro-ethanone
Quantity
2.11 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(C1=CC=CC=C1)N1CC(C1)N1CCN(CC1)C(C(F)(F)F)=O
Name
1-chloroethyl chloroformate
Quantity
2 mL
Type
reactant
Smiles
ClC(=O)OC(C)Cl
Name
CH2Cl2
Quantity
60 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
methanol
Quantity
4 mL
Type
reactant
Smiles
CO
Step Three
Name
diethyl ether
Quantity
50 mL
Type
reactant
Smiles
C(C)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 0° C. for 90 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting mixture was refluxed for 1 h
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
Upon cooling
FILTRATION
Type
FILTRATION
Details
The resulting solid was collected by filtration
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 90 min
Name
title compound
Type
product
Smiles
N1CC(C1)N1CCN(CC1)C(C(F)(F)F)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.